Cas no 877963-84-3 (1-3-(1,3-benzothiazol-2-yl)piperidin-1-yl-2-chloroethan-1-one)

• Product Name: 1-3-(1,3-benzothiazol-2-yl)piperidin-1-yl-2-chloroethan-1-one
• CAS No: 877963-84-3
• MF: C₁₄H₁₅ClN₂OS
• MW: 294.799700975418
• MDL: MFCD07850221
• CID: 3108923
• PubChem ID: 16226894
• Update Time: 2025-06-13

1-3-(1,3-benzothiazol-2-yl)piperidin-1-yl-2-chloroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-[1-(chloroacetyl)piperidin-3-yl]-1,3-benzothiazole
• 1-3-(1,3-benzothiazol-2-yl)piperidin-1-yl-2-chloroethan-1-one
• EN300-22970
• CS-0293266
• 1-(3-(Benzo[d]thiazol-2-yl)piperidin-1-yl)-2-chloroethan-1-one
• AKOS030673825
• PD194687
• Z147647764
• 1-[3-(1,3-benzothiazol-2-yl)piperidin-1-yl]-2-chloroethan-1-one
• 877963-84-3
• 1-[3-(1,3-BENZOTHIAZOL-2-YL)PIPERIDIN-1-YL]-2-CHLOROETHANONE

• MDL： MFCD07850221
• Inchi： 1S/C14H15ClN2OS/c15-8-13(18)17-7-3-4-10(9-17)14-16-11-5-1-2-6-12(11)19-14/h1-2,5-6,10H,3-4,7-9H2
• InChI Key： BVZLASNMUXIEKD-UHFFFAOYSA-N
• SMILES： ClCC(N1CCCC(C2=NC3C=CC=CC=3S2)C1)=O

Computed Properties

• Exact Mass: 294.0593620Da
• Monoisotopic Mass: 294.0593620Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 61.4Ų

Additional information on 1-3-(1,3-benzothiazol-2-yl)piperidin-1-yl-2-chloroethan-1-one

Comprehensive Overview of 1-3-(1,3-benzothiazol-2-yl)piperidin-1-yl-2-chloroethan-1-one (CAS No. 877963-84-3)

1-3-(1,3-benzothiazol-2-yl)piperidin-1-yl-2-chloroethan-1-one (CAS No. 877963-84-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique benzothiazole and piperidine moieties, is often explored for its potential applications in drug discovery and material science. Researchers are particularly interested in its structural framework, which combines a chloroethyl group with a heterocyclic system, offering diverse reactivity and functionalization opportunities.

The growing interest in CAS No. 877963-84-3 aligns with the broader trends in small molecule therapeutics and targeted drug design. With the rise of AI-driven drug discovery and computational chemistry, compounds like 1-3-(1,3-benzothiazol-2-yl)piperidin-1-yl-2-chloroethan-1-one are being scrutinized for their binding affinities and pharmacokinetic properties. Searches for "benzothiazole derivatives in medicine" or "piperidine-based drug candidates" reflect the compound's relevance in contemporary research.

From a synthetic perspective, 1-3-(1,3-benzothiazol-2-yl)piperidin-1-yl-2-chloroethan-1-one exemplifies the versatility of modern organic synthesis. Its chloroacetyl group serves as a key handle for further modifications, making it a valuable intermediate in the development of more complex molecules. Laboratories focusing on high-throughput screening or fragment-based drug discovery often prioritize such scaffolds due to their balanced lipophilicity and hydrogen-bonding capabilities.

In the context of green chemistry, researchers are also investigating sustainable methods to produce CAS No. 877963-84-3. Queries like "eco-friendly synthesis of benzothiazole compounds" highlight the demand for environmentally benign protocols. The compound's stability under various conditions further enhances its appeal for industrial-scale applications, provided that safety and regulatory guidelines are strictly followed.

Beyond pharmaceuticals, 1-3-(1,3-benzothiazol-2-yl)piperidin-1-yl-2-chloroethan-1-one has potential in material science, particularly in the design of organic semiconductors or fluorescent probes. The benzothiazole core is known for its photophysical properties, which are exploitable in optoelectronic devices. This dual applicability in life sciences and advanced materials underscores the compound's interdisciplinary significance.

Analytical characterization of CAS No. 877963-84-3 typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure precise identification and quality control, which are critical for both research and commercial purposes. The compound's spectral data is often shared in open-access databases, facilitating collaboration among scientists worldwide.

As the scientific community continues to explore 1-3-(1,3-benzothiazol-2-yl)piperidin-1-yl-2-chloroethan-1-one, its role in addressing unmet medical needs and technological challenges remains a focal point. Whether in cancer research, neurodegenerative disease models, or smart material innovation, this compound exemplifies the convergence of chemistry and cutting-edge applications. Future studies may reveal even broader utilities, solidifying its place in the pantheon of transformative chemical entities.